N-{5-[(2-fluorophenoxy)methyl]-1,3,4-thiadiazol-2-yl}-4-nitrobenzamide

• Molecular Formula: C16H11FN4O4S
• Molecular Weight: 374.3 g/mol
• IUPAC Name: N-[5-[(2-fluorophenoxy)methyl]-1,3,4-thiadiazol-2-yl]-4-nitrobenzamide
• InChI: InChI=1S/C16H11FN4O4S/c17-12-3-1-2-4-13(12)25-9-14-19-20-16(26-14)18-15(22)10-5-7-11(8-6-10)21(23)24/h1-8H,9H2,(H,18,20,22)
• InChI Key: AQDJFSABVGPFCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC2=NN=C(S2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])F
• CAS No.: 461014-60-8

Description

N-{5-[(2-fluorophenoxy)methyl]-1,3,4-thiadiazol-2-yl}-4-nitrobenzamide, or FMTD, is an organic compound with a wide range of applications in scientific research. It is a member of the thiadiazole family, which is a class of heterocyclic compounds containing a sulfur atom and two nitrogen atoms in a five-membered ring. FMTD has been used in a variety of research applications, including organic synthesis, drug synthesis, and biological research.

Scientific Research Applications

FMTD has been used in a variety of scientific research applications, including organic synthesis, drug synthesis, and biological research. In organic synthesis, FMTD has been used as a starting material for the synthesis of other organic compounds, such as quinolines and pyridines. In drug synthesis, FMTD has been used as a precursor for the synthesis of various drugs, such as anticonvulsants, anti-inflammatory agents, and antibiotics. In biological research, FMTD has been used as a tool to study the biochemical and physiological effects of various compounds on living organisms.

Mechanism of Action

The mechanism of action of FMTD is not fully understood. However, it is believed that FMTD binds to certain proteins, such as enzymes and receptors, and modulates their activity. This binding is believed to be mediated by hydrogen bonding and van der Waals forces. Additionally, FMTD may act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of FMTD are not well understood. However, studies in animals have shown that FMTD can reduce inflammation, improve insulin sensitivity, and reduce the risk of cardiovascular disease. Additionally, FMTD has been shown to have an anti-cancer effect, as it has been shown to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

The use of FMTD in laboratory experiments has several advantages. First, FMTD is relatively easy to synthesize and is relatively inexpensive. Additionally, FMTD is relatively stable and can be stored for long periods of time without degradation. Finally, FMTD is relatively non-toxic and can be used at low concentrations without adverse effects.
However, there are some limitations to the use of FMTD in laboratory experiments. First, the mechanism of action of FMTD is not fully understood, so the effects of FMTD on living organisms may be unpredictable. Additionally, FMTD is not water soluble and therefore may not be suitable for use in aqueous solutions. Finally, FMTD is not approved for human use and therefore cannot be used in clinical trials.

Future Directions

Despite the limitations of FMTD, there are several potential future directions for research. First, further research could be done to better understand the mechanism of action of FMTD and its effects on living organisms. Additionally, further research could be done to develop more efficient and cost-effective synthesis methods for FMTD. Finally, further research could be done to explore the potential therapeutic uses of FMTD, such as its potential use as an anti-cancer agent or its potential use in the treatment of other diseases.

Synthesis Methods

The synthesis of FMTD can be achieved through a multi-step process. The first step involves the reaction of 2-fluorophenol with ethyl chloroformate in the presence of a base, such as sodium hydroxide, to form the ethyl ester of 2-fluorophenoxyacetic acid. The ester is then reacted with thiourea to form the thiourea derivative of 2-fluorophenoxyacetic acid. This intermediate is then treated with nitric acid to form the nitro derivative of 2-fluorophenoxyacetic acid, which is then reacted with hydrazine to form the hydrazide derivative. Finally, the hydrazide is reacted with nitrobenzene to form FMTD.